Cas no 2227750-26-5 ((2S)-1-(2-methyl-2H-indazol-3-yl)propan-2-amine)

• Product Name: (2S)-1-(2-methyl-2H-indazol-3-yl)propan-2-amine
• CAS No: 2227750-26-5
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6508483
• PubChem ID: 165753975
• Update Time: 2025-11-04

(2S)-1-(2-methyl-2H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-methyl-2H-indazol-3-yl)propan-2-amine
• 2227750-26-5
• EN300-1802405

• Inchi： 1S/C11H15N3/c1-8(12)7-11-9-5-3-4-6-10(9)13-14(11)2/h3-6,8H,7,12H2,1-2H3/t8-/m0/s1
• InChI Key： PXRWAEHDASTEBA-QMMMGPOBSA-N
• SMILES： N1(C)C(=C2C=CC=CC2=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(2-methyl-2H-indazol-3-yl)propan-2-amine

Compound CAS No. 2227750-26-5: (2S)-1-(2-Methyl-2H-indazol-3-yl)propan-2-Amine

The compound with CAS number 2227750-26-5, known as (2S)-1-(2-methyl-2H-indazol-3-yl)propan-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The indazole core of this molecule is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-1-(indazol-3-yl)propanamine derivatives, including the 1-(methyl-substituted indazole) analog. These compounds are particularly interesting due to their stereochemical properties, as highlighted by the (S)-configuration at the propanamine moiety. Stereochemistry plays a crucial role in determining the biological activity of such molecules, as it can influence their interaction with target proteins and enzymes.

One of the most promising applications of (S)-1-(methylindazol-3-yl)propanamine lies in its potential as a therapeutic agent for neurodegenerative diseases. Recent studies have demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has shown selective inhibition of certain kinases, making it a candidate for targeted therapies in oncology.

The synthesis of (S)-1-(methylindazol-3-yl)propanamine involves a multi-step process that includes the preparation of the indazole ring followed by substitution reactions to introduce the methyl group and the propanamine side chain. The stereochemical control during these steps is critical to ensure the desired (S)-configuration, which is essential for achieving optimal biological activity.

In terms of pharmacokinetics, (S)-1-(methylindazol-3-yl)propanamine has been shown to exhibit favorable absorption and bioavailability profiles in preclinical models. This makes it an attractive candidate for further development into orally administered drugs. Furthermore, its low toxicity profile, as demonstrated in acute and chronic toxicity studies, underscores its potential for long-term therapeutic use.

Recent research has also explored the use of (S)-1-(methylindazol-3-yl)propanamine as a modulator of ion channels, particularly those involved in pain signaling pathways. This opens up new avenues for its application in pain management therapies. The compound's ability to interact with multiple biological targets highlights its versatility and underscores the need for further investigations into its mechanism of action.

In conclusion, (S)-1-(methylindazol-3-yl)propanamine represents a compelling example of how structural modifications within heterocyclic systems can lead to molecules with diverse and valuable biological activities. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for advancing drug discovery efforts across multiple therapeutic areas.